Cas no 71998-70-4 (4-Benzyloxy-1,3-butanediol)

• Product name: 4-Benzyloxy-1,3-butanediol
• CAS No: 71998-70-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD11846119
• CID: 548734
• PubChem ID: 87560824

4-Benzyloxy-1,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,4-(phenylmethoxy)-
• 4-BENZYLOXY-1,3-BUTANEDIOL
• 4-phenylmethoxybutane-1,3-diol
• 4-(BENZYLOXY)BUTANE-1,3-DIOL
• (S)-4-(Benzyloxy)butane-1,3-diol
• (R)-4-(Benzyloxy)butane-1,3-diol
• FCH1123031
• (3R)-4-phenylmethoxybutane-1,3-diol
• (3S)-4-phenylmethoxybutane-1,3-diol
• AK175067
• DTXSID60525289
• A934308
• AS-60970
• B3326
• SB45614
• T71263
• SCHEMBL20432563
• CS-0455214
• AKOS025405017
• SB45954
• WCA99870
• 71998-70-4
• MFCD11846119
• ZVVBUAFZGGHYAO-UHFFFAOYSA-N
• 4-Benzyloxy-1,3-butanediol

• MDL： MFCD11846119
• Inchi： 1S/C11H16O3/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
• InChI Key： ZVVBUAFZGGHYAO-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Tautomer Count: nothing
• XLogP3: 0.6
• Surface Charge: 0

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 73.0 to 77.0 deg-C
• Boiling Point: 356.4±32.0 °C at 760 mmHg
• Flash Point: 169.3±25.1 °C
• Refractive Index: 1.54
• PSA: 49.69000
• LogP: 0.94650
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Benzyloxy-1,3-butanediol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Benzyloxy-1,3-butanediol

4-Benzyloxy-1,3-butanediol (CAS No. 71998-70-4): A Comprehensive Overview

4-Benzyloxy-1,3-butanediol, also known by its CAS number 71998-70-4, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a benzyl group attached to an oxy group and a diol moiety. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The synthesis of 4-Benzyloxy-1,3-butanediol involves several steps, including the oxidation of an appropriate alcohol precursor. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of enzymatic catalysis to enhance the yield and reduce the environmental footprint of its synthesis.

4-Benzyloxy-1,3-butanediol has garnered attention in the pharmaceutical industry due to its potential as a building block for complex molecules. Its diol functionality allows for the formation of esters, ethers, and other derivatives, which are valuable intermediates in drug development. Moreover, studies have shown that this compound exhibits interesting biological properties, including antioxidant and anti-inflammatory activities.

In the field of materials science, 4-Benzyloxy-1,3-butanediol has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form hydrogen bonds makes it an ideal candidate for creating materials with enhanced mechanical and thermal properties. Recent research has focused on its application in bio-based polymers, which are increasingly sought after due to their sustainability.

The versatility of 4-Benzyloxy-1,3-butanediol extends to its use in organic synthesis as well. It serves as a key intermediate in the preparation of various heterocyclic compounds, which are essential components of many pharmaceutical agents. Its role in forming six-membered rings through cyclization reactions has been particularly noteworthy.

From an environmental perspective, the development of greener synthetic routes for 4-Benzyloxy-1,3-butanediol aligns with global efforts to promote sustainable chemistry. Researchers have explored the use of renewable feedstocks and catalytic systems to minimize waste and energy consumption during its production.

In conclusion, 4-Benzyloxy-1,3-butanediol (CAS No. 71998-70-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and versatility make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methods continue to emerge, the potential for this compound to contribute to innovative solutions across various sectors remains promising.